Cas no 1577-31-7 (2-Heptenoic acid, (2Z)-)
2-Heptenoic acid, (2Z)- structure
Product Name:2-Heptenoic acid, (2Z)-
CAS No:1577-31-7
MF:C7H12O2
MW:128.168982505798
CID:183118
PubChem ID:5358355
Update Time:2025-04-19
2-Heptenoic acid, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptenoic acid, (2Z)-
- (Z)-2-Heptenoic acid
- (E)-2-fluoro-3-phenylprop-2-enenitrile
- (Z)-2-fluoro-3-phenylacrylonitrile
- (Z)-2-fluoro-3-phenyl-acrylonitrile
- (Z)-hept-2-enoic acid
- (Z)-heptenoic acid
- 2-Propenenitrile, 2-fluoro-3-phenyl-, (Z)-
- ACMC-20mzey
- AGN-PC-00NPZ8
- cis-Hepten-(2)-saeure-(1)
- CTK0F1606
- Hept-(2Z)-enylsaeure
- hept-2c-enoic acid
- Hept-2c-ensaeure
- SureCN9651827
- UNII-5EJ1P4HWDM
- NSC 244946
- cis-heptenoic acid
- 2-Heptenoic acid, cis-
- CHEBI:38365
- 2-Heptenoic acid, (Z)-
- cis-hept-2-enoic acid
- YURNCBVQZBJDAJ-WAYWQWQTSA-N
- NSC244946
- 1577-31-7
- 5EJ1P4HWDM
- (2Z)-hept-2-enoic acid
- NSC-244946
- Q27117588
- cis-Hept-2-ensaeure
- SCHEMBL3968467
- cis-2-Heptenoic acid
-
- Inchi: 1S/C7H12O2/c1-2-3-4-5-6-7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/b6-5-
- InChI Key: YURNCBVQZBJDAJ-WAYWQWQTSA-N
- SMILES: OC(/C=C\CCCC)=O
Computed Properties
- Exact Mass: 128.08376
- Monoisotopic Mass: 128.08373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.1
Experimental Properties
- Density: 0.968
- Boiling Point: 226.6°C at 760 mmHg
- Flash Point: 133.4°C
- Refractive Index: 1.457
- PSA: 37.3
- LogP: 1.81740
2-Heptenoic acid, (2Z)- Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
1577-31-7 (2-Heptenoic acid, (2Z)-) Related Products
- 13419-69-7(trans-Hex-2-enoic acid)
- 1871-67-6(trans-2-Octenoic Acid)
- 72881-27-7(Milk lactone)
- 3760-11-0(2-Nonenoic acid)
- 765-01-5((E)-10-Hydroxy-2-decenoic acid)
- 14113-05-4(10-Hydroxy-2-(E)-decenoic Acid)
- 10352-88-2(hept-2-enoic acid)
- 15790-94-0(trans-2-Undecenoic acid)
- 1470-50-4(oct-2-enoic acid)
- 1191-04-4(hex-2-enoic acid)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk